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Introduction
Tug-891 is a potent and selective synthetic agonist for the Free Fatty Acid Receptor 4 (FFA4),

formerly known as G-protein coupled receptor 120 (GPR120).[1][2][3] As a key regulator of

various physiological processes, FFA4 has emerged as a promising therapeutic target for

metabolic diseases such as type 2 diabetes and obesity, as well as inflammatory conditions.[2]

[4] Tug-891 mimics the effects of endogenous long-chain fatty acids (LCFAs) by activating

FFA4, thereby initiating a cascade of intracellular signaling events.[2][5] These application

notes provide detailed protocols for the preparation and use of Tug-891 in cell culture

experiments, along with a summary of its signaling pathways and reported cellular effects.

Mechanism of Action
Tug-891 activates FFA4, a G-protein coupled receptor (GPCR), primarily through the Gαq/11

signaling pathway.[3][6] This activation leads to the stimulation of phospholipase C (PLC),

which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium

(Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[6]

Downstream effects of Tug-891-mediated FFA4 activation include the phosphorylation of

extracellular signal-regulated kinase (ERK), recruitment of β-arrestin-1 and β-arrestin-2, and

receptor internalization.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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